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Compound of Interest

Compound Name: Porphobilinogen-13C2

Cat. No.: B15571130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential procedural guidance for the safe handling

and disposal of Porphobilinogen-13C2, a stable isotope-labeled compound. The following

information is designed to ensure the safety of laboratory personnel and the integrity of the

product.

I. Understanding the Compound
Porphobilinogen-13C2 is a non-radioactive, stable isotope-labeled form of Porphobilinogen.

The primary safety considerations are therefore determined by the chemical properties of the

parent molecule, Porphobilinogen, rather than radiological hazards. Porphobilinogen is a

pyrrole derivative and an intermediate in the biosynthesis of porphyrins.

Chemical and Physical Properties:

Property Value

Chemical Formula C₈¹³C₂H₁₄N₂O₄

Appearance Powder

Storage Temperature -20°C

Source: Sigma-Aldrich, Frontier Specialty Chemicals[1][2]
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II. Hazard Identification and Personal Protective
Equipment (PPE)
While Porphobilinogen is not classified as a highly toxic substance, it is categorized as a skin

and eye irritant and may cause respiratory irritation.[3] Therefore, adherence to standard

laboratory safety protocols and the use of appropriate personal protective equipment are

mandatory.

Recommended Personal Protective Equipment:

PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must meet ANSI Z.87.1

standards.

Hand Protection Disposable nitrile gloves Standard laboratory grade.

Body Protection Laboratory coat To protect skin and clothing.

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the powder outside of a

chemical fume hood.

III. Operational Plan: From Receipt to Disposal
A systematic approach to handling Porphobilinogen-13C2 is crucial to minimize exposure and

prevent contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage.

Store the compound in a tightly sealed container at -20°C in a dry place, protected from light.

[1][4][5][6][7][8]

2. Handling and Preparation of Solutions:
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All handling of the solid powder should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize the risk of inhalation.

When weighing the powder, use an analytical balance within a ventilated enclosure if

possible.

To prepare a solution, slowly add the powder to the desired solvent (e.g., 1 M NH4OH) to

avoid generating dust.

Experimental Workflow for Handling Porphobilinogen-13C2:

Preparation Handling

Cleanup & Disposal

Don appropriate PPE Prepare clean workspace 
(preferably in a fume hood)

Retrieve Porphobilinogen-13C2 
from -20°C storage

Allow to equilibrate to 
room temperature Weigh the desired amount Prepare solution Clean workspace and equipment

Dispose of waste in 
'Non-Hazardous Chemical Waste'

Return stock compound 
to -20°C storage

Click to download full resolution via product page

Workflow for safe handling of Porphobilinogen-13C2.

IV. Disposal Plan
As Porphobilinogen is not classified as a hazardous chemical, Porphobilinogen-13C2 can be

disposed of as non-hazardous waste, in accordance with institutional and local regulations.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure

Unused solid Porphobilinogen-13C2
Dispose of in a designated, labeled container for

non-hazardous solid chemical waste.[9][10]

Empty containers

Rinse with an appropriate solvent. The empty,

rinsed container can then be disposed of in the

regular trash.[9][11]

Contaminated disposables (e.g., gloves, weigh

boats)

Place in a sealed bag and dispose of in the

designated non-hazardous laboratory waste

stream.

Aqueous solutions

Neutralize if necessary, then dispose of down

the sanitary sewer with copious amounts of

water, provided it is permitted by local

regulations.[9][12]

Important Considerations:

Always consult your institution's specific guidelines for chemical waste disposal.

Never dispose of solid chemical waste in the regular trash or down the drain unless explicitly

permitted.

Ensure that waste containers are clearly labeled to avoid accidental mixing with hazardous

waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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